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Compound of Interest

Compound Name: Diethyl D-(-)-tartrate

Cat. No.: B1194093 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Diethyl D-(-)-tartrate and its complexes. It

includes frequently asked questions and troubleshooting guides to address common issues

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: How should I properly store Diethyl D-(-)-tartrate?

A1: Diethyl D-(-)-tartrate should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[1][2] For long-term storage, refrigeration at 2-8°C is recommended.[3] It is

crucial to keep it away from heat, sparks, and open flames.[2][4]

Q2: What is the chemical stability of Diethyl D-(-)-tartrate?

A2: Diethyl D-(-)-tartrate is stable under recommended storage conditions.[4][5] However, it is

incompatible with strong acids, bases, oxidizing agents, and reducing agents.[4][5]

Q3: What are the signs of decomposition for Diethyl D-(-)-tartrate?

A3: Decomposition may not be visually apparent. The primary degradation pathways for similar

chiral ligands involve hydrolysis and oxidation.[6] Under fire conditions, it can decompose to

form carbon oxides.[5] Any unexpected experimental results, such as low enantioselectivity or

poor catalytic activity, may indicate that the ligand has degraded.
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Q4: Is Diethyl D-(-)-tartrate sensitive to air or moisture?

A4: While the material safety data sheets do not specify extreme sensitivity, it is good

laboratory practice to handle all high-purity chiral reagents, which are often sensitive to air and

moisture, under an inert atmosphere (e.g., nitrogen or argon) to maintain their integrity.[6]

Using dry glassware and anhydrous solvents is also recommended.[6]

Q5: What are the general stability characteristics of metal-tartrate complexes?

A5: The stability of metal complexes is influenced by several factors, including the nature of the

central metal ion (its size and charge) and the ligand.[7][8][9] The stability of a Diethyl D-(-)-
tartrate complex will depend on the specific metal ion it is coordinated with. Generally, metal

complexes can have both thermodynamic stability (related to the energy of formation) and

kinetic stability (related to the rate of ligand exchange).[7][8][10] For example, a complex can

be thermodynamically stable but kinetically labile, meaning it exchanges ligands quickly.[9]

Troubleshooting Guide
Q1: My asymmetric synthesis reaction is showing low enantiomeric excess (ee). Could the

Diethyl D-(-)-tartrate ligand be the problem?

A1: Yes, degradation of the chiral ligand is a common cause for loss of enantioselectivity. The

trivalent phosphorus atom in many chiral phosphite ligands, for example, is susceptible to

hydrolysis and oxidation, which can negatively impact the selectivity of a catalytic reaction.[6]

Although Diethyl D-(-)-tartrate is not a phosphite ligand, similar principles of degradation

impacting performance apply. You should verify the purity of the ligand. It is also possible that

incompatible solvents are being used; for instance, certain solvents like DCM, Ethyl Acetate,

and DMSO should be avoided with some coated chiral stationary phases in chromatography,

highlighting the importance of solvent compatibility.[11]

Q2: My reaction mixture has developed an unexpected color after adding the metal salt to form

the complex. What does this indicate?

A2: An unexpected color change could indicate a side reaction, decomposition of the ligand or

complex, or the presence of impurities. Ensure that all glassware is scrupulously clean and dry,

and that solvents are anhydrous and degassed.[6] The stability of metal complexes can be

sensitive to pH and the presence of contaminants.
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Q3: The catalytic activity of my complex seems to have decreased over time. What could be

the cause?

A3: A decrease in catalytic activity suggests the degradation of the catalyst. This could be due

to the decomposition of the Diethyl D-(-)-tartrate ligand or instability of the metal complex itself

under the reaction conditions. For sensitive catalysts, it is crucial to handle them under an inert

atmosphere.[6] Consider preparing the complex in situ just before use to ensure maximum

activity.
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Caption: Troubleshooting workflow for common issues in asymmetric catalysis.

Quantitative Data Summary
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The following table summarizes key quantitative data for Diethyl D-(-)-tartrate.

Property Value Source(s)

Molecular Formula C₈H₁₄O₆ [3][5][12]

Molecular Weight 206.19 - 206.20 g/mol [3][5][13]

Appearance Colorless, thick, oily liquid [2][3][14]

Boiling Point 280°C at 760 mmHg [12]

162°C at 19-25 hPa [5]

Density 1.204 - 1.205 g/mL at 20-25°C [4][12]

Refractive Index n20/D ~1.446 [15]

Flash Point 93.4°C (200.1°F) - closed cup [2]

Storage Temperature
Room Temperature / 2-8°C

(Refrigerator)
[3][16][17]

Optical Activity [α]23/D −8.5°, neat

Experimental Protocols
Protocol 1: General Handling of Air and Moisture-
Sensitive Chiral Ligands
This protocol provides a general workflow for handling Diethyl D-(-)-tartrate, especially when

used in sensitive catalytic applications where purity is paramount.

Preparation: Rigorously dry all glassware in an oven at >120°C for several hours and allow it

to cool under a stream of inert gas (Nitrogen or Argon) or in a desiccator.[6]

Inert Atmosphere: Perform all manipulations of the ligand, both in solid/liquid form and in

solution, under an inert atmosphere using a glovebox or Schlenk line techniques.[6]

Solvent Preparation: Use commercially available anhydrous solvents packaged under an

inert atmosphere. If preparing your own, ensure they are properly dried and degassed before
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use.[6]

Transfer: Before use, purge the container of the Diethyl D-(-)-tartrate with an inert gas to

remove any air that may have entered.[6] Use gas-tight syringes or cannulas for transferring

the liquid.

Storage: For long-term storage, seal the container tightly and store it in a cool, dark place

under an inert atmosphere, such as inside a glovebox or a sealed container backfilled with

inert gas placed in a refrigerator.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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